Cas no 6857-34-7 (4-phenyl-1,3-dihydro-2H-imidazole-2-thione)

4-phenyl-1,3-dihydro-2H-imidazole-2-thione structure
6857-34-7 structure
Product Name:4-phenyl-1,3-dihydro-2H-imidazole-2-thione
CAS No:6857-34-7
MF:C9H8N2S
MW:176.238220214844
MDL:MFCD00460555
CID:1077841
PubChem ID:1132611
Update Time:2025-04-20

4-phenyl-1,3-dihydro-2H-imidazole-2-thione Chemical and Physical Properties

Names and Identifiers

    • 4-Phenyl-1H-imidazole-2-thiol
    • 4-Phenyl-1,3-dihydro-2H-imidazole-2-thione
    • 4-phenyl-1,3-dihydro-imidazole-2-thione
    • 4-Phenylimidazole-2-thiol
    • 4-phenyl-1,3-dihydroimidazole-2-thione
    • 1,3-Dihydro-4-phenyl-2H-imidazole-2-thione
    • 2-Mercapto-4-phenylimidazole
    • AKOS008967392
    • Imidazole-2-thiol, 4-phenyl-
    • 2-mercapto-5-phenylimidazole
    • AKOS022185003
    • AI3-61073
    • CHEMBRDG-BB 4010221
    • 4-PHENYL-2-IMIDAZOLETHIONE
    • 6857-34-7
    • 2H-Imidazole-2-thione, 1,3-dihydro-4-phenyl-
    • NCGC00245517-01
    • 5-phenyl-1H-imidazol-2-thiol
    • NSC 45834
    • SCHEMBL3986584
    • 4-PHENYL-2-IMIDAZOLETHIOL
    • 5-phenyl-1H-imidazole-2-thiol
    • 4-phenyl-1h-imidazole-2-thione
    • A867017
    • 4-phenyl-2-imidazole-2-thione
    • 4-Phenylimidazole-2-thiol, 97%
    • ISOLPDRTYOTMTO-UHFFFAOYSA-N
    • UNII-KJ6FZP2MLL
    • VS-08892
    • F1967-0652
    • MLS000718523
    • FT-0684009
    • HMS2767A14
    • KJ6FZP2MLL
    • AKOS006230563
    • Z235363107
    • NSC45834
    • F2184-0187
    • 2-MERCAPTO-4-PHENYL-1H-IMIDAZOLE
    • DTXSID70218670
    • SMR000290791
    • EN300-26022
    • SCHEMBL258911
    • CHEMBL1531403
    • NSC-45834
    • 4-PHENYL-2-MERCAPTOIMIDAZOLE
    • MFCD00460555
    • BBL028658
    • STL356722
    • DB-367940
    • ALBB-016024
    • DTXCID20141161
    • 4-phenyl-1,3-dihydro-2H-imidazole-2-thione
    • MDL： MFCD00460555
    • Inchi： 1S/C9H8N2S/c12-9-10-6-8(11-9)7-4-2-1-3-5-7/h1-6H,(H2,10,11,12)
    • InChI Key： ISOLPDRTYOTMTO-UHFFFAOYSA-N
    • SMILES： S=C1NC=C(C2C=CC=CC=2)N1

Computed Properties

  • Exact Mass: 176.04100
  • Monoisotopic Mass: 176.041
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 56.2Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: 269-274 °C
  • Boiling Point: 389.5±35.0 °C at 760 mmHg
  • Flash Point: 189.3±25.9 °C
  • Refractive Index: 1.711
  • PSA: 67.48000
  • LogP: 2.36540
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-phenyl-1,3-dihydro-2H-imidazole-2-thione Security Information

  • Symbol: GHS05 GHS07
  • Signal Word：Danger
  • Hazard Statement： H302-H318
  • Warning Statement： P280-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：1
  • Hazard Category Code： 22-41
  • Safety Instruction： 26-39
  • Hazardous Material Identification： Xn
  • HazardClass：IRRITANT
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-phenyl-1,3-dihydro-2H-imidazole-2-thione Customs Data

  • HS CODE：2933290090
  • Customs Data：

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-phenyl-1,3-dihydro-2H-imidazole-2-thione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A069003133-5g
4-Phenyl-1H-imidazole-2-thiol
 6857-34-7 95%
5g
 $960.00 2023-09-01
TRC
P322218-100mg
4-phenyl-1,3-dihydro-2H-imidazole-2-thione
 6857-34-7
100mg
 $ 50.00 2022-06-03
TRC
P322218-500mg
4-phenyl-1,3-dihydro-2H-imidazole-2-thione
 6857-34-7
500mg
 $ 210.00 2022-06-03
TRC
P322218-1g
4-phenyl-1,3-dihydro-2H-imidazole-2-thione
 6857-34-7
1g
 $ 320.00 2022-06-03
Chemenu
CM281456-5g
4-Phenyl-1H-imidazole-2-thiol
 6857-34-7 95%
5g
 $898 2021-08-18
abcr
AB216576-5 g
4-Phenyl-1H-imidazole-2-thiol; 95%
 6857-34-7
5g
 €192.40 2023-02-05
Chemenu
CM281456-1g
4-Phenyl-1H-imidazole-2-thiol
 6857-34-7 95%
1g
 $*** 2023-05-29
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
730750-5G
4-phenyl-1,3-dihydro-2H-imidazole-2-thione
 6857-34-7 97%
5G
 754.55 2021-05-17
Matrix Scientific
065318-500mg
4-Phenyl-1,3-dihydro-2H-imidazole-2-thione
 6857-34-7
500mg
 $315.00 2023-09-10
Enamine
EN300-26022-0.05g
4-phenyl-1H-imidazole-2-thiol
 6857-34-7 95%
0.05g
 $19.0 2024-06-18

4-phenyl-1,3-dihydro-2H-imidazole-2-thione Related Literature

Related Categories

6857-34-7 (4-phenyl-1,3-dihydro-2H-imidazole-2-thione) Related Products

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd